Cas no 75187-55-2 (4H-1-Benzopyran-4-one, 7-hydroxy-6-methoxy-3-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one, 7-hydroxy-6-methoxy-3-phenyl-
• CAS No: 75187-55-2
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 539973
• PubChem ID: 21676187
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 7-hydroxy-6-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-hydroxy-6-methoxy-3-phenyl-
• 7-hydroxy-6-methoxy-3-phenylchromen-4-one
• 7-hydroxy-6-methoxyisoflavone
• 7-hydroxy-6-methoxy-3-phenyl-4H-chromen-4-one
• CHEMBL2022617
• SCHEMBL5426172
• GQVNHXNTSMARSK-UHFFFAOYSA-N
• DTXSID60616762
• AKOS024286201
• 75187-55-2
• NS00116743
• 7-Hydroxy-6-methoxy-3-phenyl-4H-1-benzopyran-4-one

• Inchi： 1S/C16H12O4/c1-19-15-7-11-14(8-13(15)17)20-9-12(16(11)18)10-5-3-2-4-6-10/h2-9,17H,1H3
• InChI Key： GQVNHXNTSMARSK-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)C(C2C=C(C(=CC1=2)O)OC)=O

Computed Properties

• Exact Mass: 268.07355886g/mol
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones